N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide

• Molecular Formula: C12H10Br2N4O2
• Molecular Weight: 402.04 g/mol
• IUPAC Name: N-(4-acetylphenyl)-2-(3,5-dibromo-1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C12H10Br2N4O2/c1-7(19)8-2-4-9(5-3-8)15-10(20)6-18-12(14)16-11(13)17-18/h2-5H,6H2,1H3,(H,15,20)
• InChI Key: BYFQBBVQBJAMIH-UHFFFAOYSA-N
• SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)CN2C(=NC(=N2)Br)Br

Description

N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide is not fully understood. However, studies have shown that the compound has a potent inhibitory effect on the growth of cancer cells. The compound is believed to exert its anti-cancer activity by inducing apoptosis and inhibiting cell proliferation. The compound has also been shown to inhibit the growth of various infectious agents such as bacteria and fungi.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. Studies have shown that the compound has a potent anti-inflammatory effect, which could be useful in the treatment of inflammatory diseases. The compound has also been shown to have a significant effect on the immune system, where it enhances the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide is its high potency and selectivity towards cancer cells and infectious agents. The compound is also relatively easy to synthesize, making it a useful tool for various laboratory experiments. However, one of the limitations of this compound is its potential toxicity towards healthy cells, which could limit its clinical applications.

Future Directions

There are several future directions for the research and development of N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide. One of the significant areas of research is the optimization of the synthesis method to improve the yield and purity of the compound. Another area of research is the identification of the compound's specific targets and the elucidation of its mechanism of action. Furthermore, the compound's potential applications in the field of fluorescent probes and imaging agents could also be explored further. Finally, the development of novel derivatives of this compound could also be investigated for their potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential in various fields of scientific research. The compound's synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research and development of this compound could lead to the discovery of novel drugs and imaging agents for the treatment and diagnosis of various diseases.

Synthesis Methods

The synthesis of N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide involves the reaction between 4-acetylphenylhydrazine and 3,5-dibromo-1H-1,2,4-triazole in the presence of acetic anhydride and pyridine. The reaction takes place at room temperature for several hours, and the resulting product is purified using column chromatography. The purity of the product is confirmed using spectroscopic techniques such as NMR and IR.

Scientific Research Applications

N-(4-acetylphenyl)-2-(3,5-dibromo-1H-1,2,4-triazol-1-yl)acetamide has been studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of medicinal chemistry, where it is being investigated as a potential drug candidate for the treatment of various diseases such as cancer and infectious diseases. The compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions.